Cas no 2680807-32-1 (benzyl N-{6-iodo-5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}carbamate)

• Product Name: benzyl N-{6-iodo-5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}carbamate
• CAS No: 2680807-32-1
• MF: C₁₄H₁₂IN₅O₂
• MW: 409.181854248047
• CID: 5627281
• PubChem ID: 165936529
• Update Time: 2025-05-22

benzyl N-{6-iodo-5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680807-32-1
• benzyl N-{6-iodo-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate
• EN300-28303580
• benzyl N-{6-iodo-5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}carbamate

• Inchi： 1S/C14H12IN5O2/c1-9-11(15)12(20-13(18-9)16-8-17-20)19-14(21)22-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,19,21)
• InChI Key： LTWUQCPRKUPBLB-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC2=NC=NN2C=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 409.00357g/mol
• Monoisotopic Mass: 409.00357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Additional information on benzyl N-{6-iodo-5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}carbamate

Benzyl N-{6-Iodo-5-Methyl-1,2,4-Triazolo[1,5-a]Pyrimidin-7-yl}Carbamate (CAS 2680807-32-1): A Comprehensive Overview

Benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS 2680807-32-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This iodo-substituted triazolopyrimidine derivative exhibits unique structural features that make it valuable for drug discovery and medicinal chemistry applications. The compound's molecular formula is C₁₄H₁₂IN₅O₂, with a molecular weight of 409.18 g/mol.

The benzyl carbamate moiety in this compound provides enhanced stability and solubility compared to similar derivatives, while the 6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine core offers multiple sites for further chemical modifications. Researchers have shown particular interest in this compound as a potential kinase inhibitor scaffold, especially in the development of targeted therapies for various diseases. The presence of the iodine atom at position 6 makes it particularly useful for radiolabeling applications and cross-coupling reactions in synthetic chemistry.

Recent studies have explored the pharmacological potential of benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate derivatives, particularly in the context of cancer research and inflammatory diseases. The compound's ability to modulate specific enzymatic pathways has made it a subject of investigation in several academic and industrial research programs. Its structural similarity to known ATP-competitive inhibitors suggests potential applications in developing novel therapeutic agents.

From a synthetic chemistry perspective, CAS 2680807-32-1 serves as a versatile intermediate for constructing more complex molecular architectures. The iodo substituent at position 6 allows for various palladium-catalyzed coupling reactions, including Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This flexibility makes the compound valuable for creating diverse libraries of triazolopyrimidine derivatives for structure-activity relationship studies.

The physical and chemical properties of benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate contribute to its utility in research settings. It typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. The compound shows moderate solubility in common organic solvents such as DMSO, DMF, and dichloromethane, but limited solubility in water, which is characteristic of many heterocyclic compounds with similar structural features.

In the context of current drug discovery trends, this compound aligns with the growing interest in fragment-based drug design and privileged scaffolds. The 1,2,4-triazolo[1,5-a]pyrimidine core is recognized as a pharmacophore in numerous bioactive molecules, and the introduction of specific substituents like the benzyl carbamate group can significantly influence the compound's biological activity and pharmacokinetic properties.

Quality control of benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate typically involves analytical techniques such as HPLC, LC-MS, and ¹H/¹³C NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research applications. The compound's stability profile makes it suitable for long-term storage when kept under appropriate conditions (typically at -20°C in a dry environment).

The commercial availability of CAS 2680807-32-1 has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to gram quantities for more extensive synthetic programs. The pricing reflects its status as a research-grade chemical with specialized applications rather than a bulk commodity.

From a regulatory perspective, benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate is classified as a research chemical with no known significant hazards when handled properly. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment and proper ventilation. Material Safety Data Sheets (MSDS) are available from suppliers for detailed handling instructions.

Future research directions for this compound may include exploration of its biological activity spectrum, optimization of its pharmacokinetic properties, and development of more efficient synthetic routes. The growing interest in targeted therapies and personalized medicine suggests that compounds like benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate will continue to play important roles in medicinal chemistry research.

In summary, benzyl N-{6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS 2680807-32-1) represents an important building block in modern pharmaceutical research. Its unique structural features, synthetic versatility, and potential biological activities make it a valuable compound for scientists working in drug discovery and organic synthesis. As research into triazolopyrimidine derivatives continues to expand, this compound is likely to remain a focus of scientific investigation and innovation.